Cas no 1956318-08-3 (ETHYL 3-IODO-6-OXO-6,7-DIHYDROTHIENO[2,3-B]PYRIDINE-2-CARBOXYLATE)

• Product Name: ETHYL 3-IODO-6-OXO-6,7-DIHYDROTHIENO[2,3-B]PYRIDINE-2-CARBOXYLATE
• CAS No: 1956318-08-3
• MF: C₁₀H₈INO₃S
• MW: 349.14489364624
• CID: 5192522
• Update Time: 2025-06-08

ETHYL 3-IODO-6-OXO-6,7-DIHYDROTHIENO[2,3-B]PYRIDINE-2-CARBOXYLATE Chemical and Physical Properties

Names and Identifiers

• ETHYL 3-IODO-6-OXO-6,7-DIHYDROTHIENO[2,3-B]PYRIDINE-2-CARBOXYLATE

• Inchi： 1S/C10H8INO3S/c1-2-15-10(14)8-7(11)5-3-4-6(13)12-9(5)16-8/h3-4H,2H2,1H3,(H,12,13)
• InChI Key： MCRJORGESLJEQZ-UHFFFAOYSA-N
• SMILES： C12SC(C(OCC)=O)=C(I)C=1C=CC(=O)N2

Additional information on ETHYL 3-IODO-6-OXO-6,7-DIHYDROTHIENO[2,3-B]PYRIDINE-2-CARBOXYLATE

Comprehensive Overview of ETHYL 3-IODO-6-OXO-6,7-DIHYDROTHIENO[2,3-B]PYRIDINE-2-CARBOXYLATE (CAS No. 1956318-08-3)

ETHYL 3-IODO-6-OXO-6,7-DIHYDROTHIENO[2,3-B]PYRIDINE-2-CARBOXYLATE (CAS No. 1956318-08-3) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This compound belongs to the thienopyridine family, a class of molecules known for their diverse biological activities and applications in drug discovery. The presence of an iodo substituent at the 3-position and an ester group at the 2-position makes it a versatile intermediate for further chemical modifications.

In recent years, the demand for heterocyclic building blocks like ETHYL 3-IODO-6-OXO-6,7-DIHYDROTHIENO[2,3-B]PYRIDINE-2-CARBOXYLATE has surged, driven by the growing interest in small molecule therapeutics and precision agriculture. Researchers are particularly intrigued by its potential as a scaffold for kinase inhibitors, a hot topic in oncology and inflammation research. The compound's thienopyridine core is structurally similar to several FDA-approved drugs, making it a valuable candidate for structure-activity relationship (SAR) studies.

The synthesis of ETHYL 3-IODO-6-OXO-6,7-DIHYDROTHIENO[2,3-B]PYRIDINE-2-CARBOXYLATE typically involves multi-step organic reactions, including iodination and esterification processes. Its CAS No. 1956318-08-3 serves as a unique identifier in chemical databases, facilitating efficient literature searches for researchers exploring its properties. Analytical techniques such as NMR, HPLC, and mass spectrometry are commonly employed to characterize its purity and confirm its structure.

One of the most frequently asked questions about this compound revolves around its solubility and stability under various conditions. Studies indicate that it exhibits moderate solubility in polar organic solvents like DMSO and DMF, which is crucial for its handling in laboratory settings. Its stability profile suggests that it should be stored under inert conditions to prevent degradation, a consideration that aligns with best practices for high-value chemical intermediates.

From a commercial perspective, ETHYL 3-IODO-6-OXO-6,7-DIHYDROTHIENO[2,3-B]PYRIDINE-2-CARBOXYLATE is often categorized as a research chemical, with suppliers emphasizing its role in medicinal chemistry and material science. The compound's iodo functionality makes it particularly useful for cross-coupling reactions, a topic of high interest in the context of green chemistry and atom-economical synthesis. These attributes contribute to its relevance in contemporary discussions about sustainable chemical processes.

In the context of intellectual property, several patents reference derivatives of thieno[2,3-b]pyridine cores, highlighting the commercial potential of this chemical space. The compound's CAS No. 1956318-08-3 frequently appears in patent literature related to kinase modulation and metabolic disease therapeutics, reflecting its importance in early-stage drug development. This aligns with current industry trends focusing on targeted therapies and personalized medicine.

For researchers investigating structure-property relationships, the ETHYL 3-IODO-6-OXO-6,7-DIHYDROTHIENO[2,3-B]PYRIDINE-2-CARBOXYLATE offers an interesting case study due to its balanced lipophilicity and hydrogen bonding capacity. These physicochemical properties are critical considerations in drug design, particularly for compounds intended to cross biological membranes. The growing body of literature on molecular descriptors and QSAR modeling further underscores the compound's utility in computational chemistry.

Quality control protocols for ETHYL 3-IODO-6-OXO-6,7-DIHYDROTHIENO[2,3-B]PYRIDINE-2-CARBOXYLATE typically specify minimum purity levels of 95%, as determined by chromatographic methods. This standard reflects the compound's use in sensitive applications where impurity profiles can significantly impact experimental outcomes. The analytical data package accompanying commercial samples often includes detailed spectroscopic characterization, addressing another common query from potential users.

Looking ahead, the scientific community anticipates expanded applications of ETHYL 3-IODO-6-OXO-6,7-DIHYDROTHIENO[2,3-B]PYRIDINE-2-CARBOXYLATE in emerging fields such as proteolysis targeting chimeras (PROTACs) and covalent inhibitors. These cutting-edge therapeutic modalities represent some of the most searched topics in contemporary pharmaceutical research, creating natural synergies with this compound's chemical attributes. Its iodo group, in particular, offers opportunities for bioconjugation strategies that are gaining traction in chemical biology.